Cas no 860496-01-1 ((2,3-dihydro-1H-inden-2-yl)methyl(methyl)amine)

• Product Name: (2,3-dihydro-1H-inden-2-yl)methyl(methyl)amine
• CAS No: 860496-01-1
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD21296550
• CID: 5302275
• PubChem ID: 58168924
• Update Time: 2026-03-10

(2,3-dihydro-1H-inden-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-methanamine, 2,3-dihydro-N-methyl-
• Indan-2-ylmethyl-methyl-amine
• (2,3-dihydro-1H-inden-2-yl)methyl(methyl)amine

• MDL： MFCD21296550
• Inchi： 1S/C11H15N/c1-12-8-9-6-10-4-2-3-5-11(10)7-9/h2-5,9,12H,6-8H2,1H3
• InChI Key： HBCXNWRREDGNFO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC1CNC

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes